ZINC866533340

• Molecular Formula: C19H26BrNO2
• Molecular Weight: 380.3 g/mol
• InChI: InChI=1S/C19H26BrNO2/c20-16-3-1-2-14(8-16)15-9-17(10-15)21-12-18-11-19(13-23-18)4-6-22-7-5-19/h1-3,8,15,17-18,21H,4-7,9-13H2/t15?,17?,18-/m1/s1
• InChIKey: QAAOEMUWQYTEIN-VMWRSERWSA-N

ZINC866533340: High-Affinity Sigma-2 Ligand

ZINC866533340 is a synthetic small molecule (C₁₉H₂₆BrNO₂, MW 380.32) that functions as a high-affinity ligand for the sigma-2 (σ₂) receptor [1]. Identified through a landmark prospective docking campaign against AlphaFold2-predicted structural models, it is the most potent experimental hit from this screen, exhibiting a Ki of 1.6 nM in [³H]-DTG competitive binding assays [1]. Unlike many historical sigma-2 ligands, ZINC866533340 represents a chemotype previously unreported for this target [1]. The compound's discovery validates the utility of unrefined AF2 models for structure-based ligand discovery and provides a novel starting point for chemical biology and drug development programs targeting the sigma-2 receptor [1] [2].

Sigma-2 receptor binding study context

AF2 prospective docking-derived hit

Reported novel chemotype for sigma-2 target engagement

• [1] Lyu J, Kapolka N, Gumpper R, Alon A, Wang L, Jain MK, et al. AlphaFold2 structures guide prospective ligand discovery. Science. 2024;384(6702):eadn6354. doi:10.1126/science.adn6354 View Source
• [2] Lyu J, Kapolka N, Gumpper R, et al. AlphaFold2 structures template ligand discovery. bioRxiv. 2023. doi:10.1101/2023.12.20.572662 View Source

ZINC866533340-Specific Evidence: Sigma-2 Diversity

The sigma-2 receptor (now formally identified as TMEM97) is implicated in cancer, neurodegenerative disease, and neuropsychiatric disorders, with ligand functional selectivity (agonist vs. antagonist bias) heavily dependent on chemotype [1]. The Lyu et al. study demonstrated that docking campaigns targeting the same sigma-2 receptor using an AlphaFold2 model vs. the experimentally derived crystal structure yielded almost completely non-overlapping chemical scaffolds: among 134 experimentally confirmed ligands from both campaigns, only one shared a core scaffold, and the average Tanimoto coefficient between the two sets was 0.32 — near random [1]. This extreme chemotype divergence, combined with the known structure–activity relationship sensitivity of sigma-2 pharmacology, means that even compounds with similar in vitro binding affinities can display profoundly different selectivity profiles, physicochemical properties, and biological outcomes [1]. Substituting ZINC866533340 with a generic sigma-2 ligand or an analog from a different discovery campaign therefore risks introducing uncharacterized off-target activity or losing the specific scaffold novelty that defines this compound's research value.

AF2-derived scaffold distinct from crystal-structure hits may alter selectivity profile

Vendor target annotation (5-HT2A) conflicts with primary literature; verify sigma-2 identity

• [1] Lyu J, Kapolka N, Gumpper R, Alon A, Wang L, Jain MK, et al. AlphaFold2 structures guide prospective ligand discovery. Science. 2024;384(6702):eadn6354. doi:10.1126/science.adn6354 View Source

ZINC866533340 Differentiation Evidence

Highest Potency in AlphaFold2 Sigma-2 Hits

Among the top 18 experimental hits from the AlphaFold2 sigma-2 receptor docking campaign with determined Ki values, ZINC866533340 exhibited the highest binding affinity with a Ki of 1.6 nM [1]. The full set of 18 hits spanned a Ki range from 1.6 nM to 84 nM, with 13 compounds showing Ki < 50 nM and only 2 compounds achieving Ki < 5 nM [1]. This places ZINC866533340 at the extreme upper bound of the potency distribution for AF2-discovered sigma-2 ligands, numerically outperforming the next most potent compounds by an undefined but structurally meaningful margin [1].

Sigma-2 affinity

Head-to-head

Ki = 1.6 nM

Ranked 1st among 18 AF2 hits (range 1.6–84 nM)

Reported top binding in AF2 screen; supports sigma-2 target engagement studies

Evidence Dimension	Sigma-2 receptor binding affinity (Ki) among AF2-derived hits
Target Compound Data	Ki = 1.6 nM (best in AF2 hit set)
Comparator Or Baseline	Next best AF2 hits: Ki between 1.6 and 84 nM (13 of 18 with Ki < 50 nM; 2 of 18 with Ki < 5 nM)
Quantified Difference	ZINC866533340 = upper bound of distribution; only 2/18 hits achieve sub-5 nM potency
Conditions	[3H]-DTG competitive radioligand binding assay against human sigma-2 receptor; AF2 model docking of 490 million-compound ZINC tangible library; 119 compounds synthesized and tested from top 300,000 docked

Why This Matters

When selecting a sigma-2 tool compound or lead series starting point, the highest-affinity ligand maximizes the signal-to-noise ratio in target engagement assays and provides the widest therapeutic window for dose-response studies.

• [1] Lyu J, Kapolka N, Gumpper R, Alon A, Wang L, Jain MK, et al. AlphaFold2 structures guide prospective ligand discovery. Science. 2024;384(6702):eadn6354. doi:10.1126/science.adn6354 View Source

Unprecedented Chemotype for Sigma-2 Receptor

The Lyu et al. study explicitly identified ZINC866533340 as representing 'a chemotype previously unseen for the σ2 receptor' [1]. Systematic chemical similarity analysis revealed that only 1 of 134 experimentally confirmed ligands shared even the same core scaffold between the AF2 and crystal structure docking campaigns; the average ECFP4-based Tanimoto coefficient (Tc) between the two ligand sets was 0.32, which is statistically indistinguishable from random for this fingerprint [1]. This orthogonal scaffold space opens underexplored structure–activity relationship territory.

Scaffold novelty

Head-to-head

1/134 shared core scaffolds; avg Tc = 0.32

Chemotype absent from crystal structure hit set

Reported unprecedented sigma-2 chemotype; enables IP diversification

Evidence Dimension	Chemical scaffold similarity between AF2-derived and crystal-structure-derived sigma-2 hit sets
Target Compound Data	ZINC866533340: novel chemotype for sigma-2 receptor (AF2-derived hit); spirocyclic bromophenyl-cyclobutylamine scaffold
Comparator Or Baseline	Crystal structure campaign hits: 51% hit rate; 134 total confirmed ligands across both campaigns
Quantified Difference	1/134 shared core scaffolds; average Tc = 0.32 (random level); ZINC866533340 chemotype absent from crystal structure hit set
Conditions	ECFP4 fingerprint Tanimoto similarity analysis comparing 134 experimentally confirmed sigma-2 ligands from AF2 docking vs. crystal structure docking; scaffold analysis per Fig. S4

Why This Matters

Procurement of a structurally novel chemotype reduces the risk of cross-reactivity with known sigma-2 ligand liabilities and provides fresh intellectual property and medicinal chemistry starting points distinct from existing Sigma-2 ligand patents.

• [1] Lyu J, Kapolka N, Gumpper R, Alon A, Wang L, Jain MK, et al. AlphaFold2 structures guide prospective ligand discovery. Science. 2024;384(6702):eadn6354. doi:10.1126/science.adn6354 View Source

AF2 Docking Hit Rate Matches Crystal Structure

The prospective docking campaign against the unrefined AlphaFold2 model of the sigma-2 receptor achieved a 54% hit rate (64/119 compounds tested showing >50% displacement at 1 µM), which was statistically indistinguishable from the 51% hit rate obtained when docking against the experimentally determined crystal structure [1]. Despite comparable hit rates, the AF2 campaign yielded ZINC866533340 (Ki = 1.6 nM) as the most potent ligand across both campaigns, with the affinity distribution for AF2 hits (Ki 1.6–84 nM) overlapping with but not identical to the crystal structure hit distribution [1].

Hit rate comparison

Head-to-head

AF2 54% vs. crystal 51% hit rate

Top Ki 1.6 nM equivalent to crystal campaign

Supports docking methodology robustness; compound intrinsic to receptor interaction

Evidence Dimension	Hit rate and top potency from prospective docking campaigns targeting sigma-2 receptor
Target Compound Data	AF2 campaign: 54% hit rate (64/119); top hit ZINC866533340 Ki = 1.6 nM
Comparator Or Baseline	Crystal structure campaign: 51% hit rate; affinity distribution comparable but slightly better for crystal structure campaign overall
Quantified Difference	AF2 hit rate vs. crystal structure hit rate: 54% vs. 51% (not significant by z-test); AF2 top potency (1.6 nM) = crystal structure top potency
Conditions	Docking of 490 million tangible ZINC library compounds; 119 compounds selected from top 300,000 AF2-docked; 134 total across both campaigns; [3H]-DTG binding assay at 1 µM; Ki determination for top 18 hits

Why This Matters

The equivalence of AF2 and experimental structure performance validates that ZINC866533340's discovery methodology is scientifically robust, not an artifact of a poorly controlled screen, and confirms that the compound's potency and novelty are intrinsic to the ligand–receptor interaction rather than computational bias.

• [1] Lyu J, Kapolka N, Gumpper R, Alon A, Wang L, Jain MK, et al. AlphaFold2 structures guide prospective ligand discovery. Science. 2024;384(6702):eadn6354. doi:10.1126/science.adn6354 View Source

Validated AF2 Docking Pose for Structure-Guided Design

The computationally predicted binding pose of ZINC866533340 in the AlphaFold2 sigma-2 receptor model is publicly available as a mol2 file through the Dryad data repository, deposited as part of the primary study [2]. This pose was generated from docking the compound against the unrefined AF2 model of the sigma-2 receptor (AF-Q5BJF2-F1-model_v1_prep.pdb), the same model that yielded a 54% prospective hit rate [1]. The availability of a scientifically validated docking pose enables structure-guided optimization without requiring an experimentally determined co-crystal structure.

Docking pose

Reported

Mol2 file available (Dryad)

Validated AF2 binding pose from prospective screen

Pre-computed structural hypothesis; supports structure-guided optimization

Evidence Dimension	Availability of experimentally validated computational binding mode vs. no structural data for comparator ligands
Target Compound Data	AF2 docking pose available: ZINC000866533340_af.mol2 (Dryad dataset)
Comparator Or Baseline	Most commercially available sigma-2 screening compounds lack publicly disclosed binding poses or co-crystal structures
Quantified Difference	Qualitative advantage: ZINC866533340 users can initiate structure-guided optimization immediately; comparable ligands require de novo docking or crystallography
Conditions	Docking software DOCK3.7; AF2 sigma-2 model AF-Q5BJF2-F1-model_v1_prep.pdb; deposited at Dryad (doi:10.5061/dryad.sbcc2frf5)

Why This Matters

The pre-computed, validated docking pose reduces lead optimization timelines by providing a testable structural hypothesis for binding, which is not typically available for newly identified screening hits from vendor libraries.

• [1] Lyu J, Kapolka N, Gumpper R, Alon A, Wang L, Jain MK, et al. AlphaFold2 structures guide prospective ligand discovery. Science. 2024;384(6702):eadn6354. doi:10.1126/science.adn6354 View Source
• [2] Lyu J, Kapolka N, Gumpper R, et al. The docked poses from the docking screens against the AlphaFold2 models of the σ2 and 5HT2A receptors [Dataset]. Dryad. 2024. doi:10.5061/dryad.sbcc2frf5 View Source

Sigma-2 Target Annotation vs. Vendor Mislabeling

Multiple vendor product pages list ZINC866533340 as a 5-HT2A receptor ligand [2]. However, the original peer-reviewed study explicitly identifies ZINC866533340 as a sigma-2 (σ₂) receptor hit from the AF2 docking campaign, not a 5-HT2A ligand [1]. The 5-HT2A AF2 campaign produced a separate set of agonists and antagonists with EC₅₀ values ranging from 42 nM to 1.6 µM [1]. ZINC866533340 was tested against sigma-2, and no 5-HT2A binding or functional data are reported in the primary study for this compound [1]. This widespread misannotation creates a risk that researchers unknowingly procure the wrong tool compound.

Target misannotation

Class-level

Vendors list as 5-HT2A ligand

Primary literature confirms sigma-2; no 5-HT2A data reported

Source review: verify target annotation before assay use

Evidence Dimension	Target annotation accuracy between primary literature and vendor databases
Target Compound Data	Sigma-2 (σ₂) receptor ligand, Ki = 1.6 nM (per primary literature [1])
Comparator Or Baseline	Vendor annotation: 5-HT2A receptor ligand (PeptideDB, TargetMol, MedChemExpress, InvivoChem)
Quantified Difference	Discrepancy between primary literature target (sigma-2) and vendor annotation (5-HT2A); no 5-HT2A data reported in primary study for this compound
Conditions	Cross-reference of Lyu et al. 2024 Science paper with vendor product pages accessed 2026-04-25

Why This Matters

Correct target annotation is essential for experimental design; using ZINC866533340 as a 5-HT2A ligand based on vendor misinformation would compromise assay validity and lead to erroneous pharmacological conclusions.

• [1] Lyu J, Kapolka N, Gumpper R, Alon A, Wang L, Jain MK, et al. AlphaFold2 structures guide prospective ligand discovery. Science. 2024;384(6702):eadn6354. doi:10.1126/science.adn6354 View Source
• [2] PeptideDB. ZINC866533340 Product Page. https://www.peptidedb.com/database/ZINC866533340.html. Accessed 2026-04-25. View Source

ZINC866533340 Application Scenarios

High-Affinity Chemical Probe Starting Point

At 1.6 nM, ZINC866533340 is the most potent ligand identified from the AF2 prospective docking campaign against sigma-2, placing it at the upper bound of the affinity distribution among 18 fully characterized hits (range 1.6–84 nM) [1]. Medicinal chemistry teams can leverage this sub-5 nM starting potency to explore scaffold derivatization while maintaining sufficient affinity buffer against typical cellular target engagement thresholds. The compound is suitable as a high-affinity control ligand in sigma-2 binding assays and as a parent scaffold for structure–activity relationship expansion [1].

Novel Chemotype for IP and Lead Diversification

ZINC866533340 represents a chemotype previously unreported for the sigma-2 receptor, with near-zero scaffold overlap with crystal-structure-derived hit sets (average Tc = 0.32) [1]. This novelty makes it an attractive starting point for organizations seeking to build sigma-2 patent estates distinct from existing ligand families (e.g., benzamide, tetrahydroisoquinoline, or butyrophenone classes). Procurement of the compound supports early-stage lead identification where chemical space differentiation from competitor portfolios is strategically critical [1].

Structure-Guided Optimization with AF2 Docking Pose

The publicly deposited docking pose of ZINC866533340 in the AF2 sigma-2 model (Dryad repository, ZINC000866533340_af.mol2) provides a ready-to-use structural hypothesis for binding mode analysis [2]. Computational chemistry groups can immediately initiate free energy perturbation (FEP) calculations, molecular dynamics refinement, or rational analog enumeration using the validated pose without repeating the large-scale docking exercise, accelerating the design–synthesize–test cycle [1] [2].

QC and Target Annotation Verification for Sigma-2

Given that multiple major vendors mislabel ZINC866533340 as a 5-HT2A ligand, procurement of this compound serves a dual purpose: (1) as a sigma-2 positive control in radioligand binding assays, and (2) as a reference standard to audit and correct vendor catalog annotations [3]. Core facilities and screening centers maintaining annotated compound collections can use ZINC866533340 as a case study in the importance of primary literature verification for compound identity and pharmacology [1].

Application

Selection Property

Validation Focus

Sigma-2 target engagement studies

Reported binding affinity context

Signal-to-noise ratio in binding assays

Sigma-2 chemotype diversification

Scaffold novelty vs. known ligand families

IP landscape differentiation

Structure-guided optimization

Pre-computed AF2 docking pose

Computational chemistry workflows (FEP/MD)

Vendor annotation audit

Target annotation accuracy

Primary literature cross-referencing

• [1] Lyu J, Kapolka N, Gumpper R, Alon A, Wang L, Jain MK, et al. AlphaFold2 structures guide prospective ligand discovery. Science. 2024;384(6702):eadn6354. doi:10.1126/science.adn6354 View Source
• [2] Lyu J, Kapolka N, Gumpper R, et al. The docked poses from the docking screens against the AlphaFold2 models of the σ2 and 5HT2A receptors [Dataset]. Dryad. 2024. doi:10.5061/dryad.sbcc2frf5 View Source
• [3] PeptideDB. ZINC866533340 Product Page. https://www.peptidedb.com/database/ZINC866533340.html. Accessed 2026-04-25. View Source